Cas no 52647-07-1 ((E)-Betamethasone-?17,20 21-Aldehyde)

• Product Name: (E)-Betamethasone-?17,20 21-Aldehyde
• CAS No: 52647-07-1
• MF: C₂₂H₂₇FO₄
• MW: 374.445790529251
• CID: 387031
• PubChem ID: 3037498
• Update Time: 2025-04-19

(E)-Betamethasone-?17,20 21-Aldehyde Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,17(20)-trien-21-al,9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)-
• BETAMETHASONE ENOL ALDEHYDE E ISOMER
• Betamethasone-(E)-enolaldehyde
• (2E)-2-[(8S,10S,11S,13S,14S,16S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-ylidene]-2-hydroxyacetaldehyde
• Pregna-1,4,17(20)-trien-21-al, 9-fluoro-11,20-dihydroxy-16-methyl-3-oxo-, (11b,16b,17E)-
• Betamethazone enol aldehyde E-isomer
• 52647-07-1
• (E)-Betamethasone-?17,20 21-Aldehyde

• Inchi： 1S/C22H27FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h6-7,9,11-12,15-16,18,26-27H,4-5,8,10H2,1-3H3/b19-17+/t12-,15-,16-,18-,20-,21-,22?/m0/s1
• InChI Key： TYYMPHSFTLTHRI-OHKLHEPBSA-N
• SMILES： FC12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)/C(=C(/C=O)\O)/[C@@]1(C)C[C@@H]2O)=O)C

Computed Properties

• Exact Mass: 374.189
• Monoisotopic Mass: 374.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >220°C (dec.)
• Boiling Point: 566.3°Cat760mmHg
• Flash Point: 296.3°C
• Refractive Index: 1.589
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

(E)-Betamethasone-?17,20 21-Aldehyde Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere